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Compound of Interest

Compound Name: Fluvoxamine

Cat. No.: B1237835 Get Quote

The proper disposal of Fluvoxamine is a critical component of laboratory safety and

environmental responsibility. As a selective serotonin reuptake inhibitor (SSRI), Fluvoxamine
is a biologically active compound that requires careful handling from acquisition through

disposal.[1][2] Adherence to established protocols is essential to protect personnel and prevent

environmental contamination.

In the United States, the management and disposal of pharmaceutical waste are primarily

regulated by the Environmental Protection Agency (EPA) under the Resource Conservation

and Recovery Act (RCRA) and, in some cases, the Drug Enforcement Administration (DEA).[3]

[4] A key regulation, often referred to as Subpart P, provides healthcare-specific requirements

for managing hazardous waste pharmaceuticals and explicitly prohibits flushing them down

drains.[3]

Immediate Safety and Handling Precautions
Before disposal, laboratory personnel must be aware of the hazards associated with

Fluvoxamine. Appropriate personal protective equipment (PPE), including gloves, lab coats,

and eye protection, should be used when handling the compound. Engineering controls, such

as local exhaust ventilation, are recommended to control airborne powders.
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Hazard Class GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.

Acute Toxicity (Inhalation) H332 Harmful if inhaled.

Serious Eye Damage/Irritation H318 / H319
Causes serious eye damage

or irritation.

Specific Target Organ Toxicity H335
May cause respiratory

irritation.

Hazardous to the Aquatic

Environment
H410

Very toxic to aquatic life with

long lasting effects.

Step-by-Step Disposal Protocol for Fluvoxamine
Waste
This protocol outlines the essential steps for the safe disposal of Fluvoxamine from a

laboratory setting, ensuring compliance with regulatory standards.

Step 1: Waste Characterization and Segregation
Identify as Hazardous Waste: Due to its toxicity profile, Fluvoxamine waste, including pure

compound, contaminated labware (e.g., vials, pipettes, wipes), and solutions, should be

managed as hazardous chemical waste.

Segregate Waste: Do not mix Fluvoxamine waste with non-hazardous solid waste (regular

trash) or other waste streams unless directed by your institution's Environmental Health and

Safety (EHS) office. Proper segregation is the foundation of a compliant waste management

program.

Step 2: Containerization
Select Appropriate Containers: Use only containers that are compatible with chemical waste.

High-density polyethylene (HDPE) carboys or bottles are often preferred. The container must

have a secure, leak-proof lid. Never use beakers, flasks, or food-grade containers for waste

accumulation.
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Label Container Correctly: The waste container must be clearly labeled from the moment the

first drop of waste is added. The label must include:

The words "Hazardous Waste".

The full chemical name: "Fluvoxamine Waste".

A clear description of the primary hazards (e.g., "Toxic," "Aquatic Hazard").

The date when waste was first added to the container (start date).

Step 3: Accumulation in a Satellite Accumulation Area
(SAA)

Designate an SAA: Store the hazardous waste container in a designated Satellite

Accumulation Area (SAA), which must be at or near the point of generation (i.e., in the same

lab where the waste is produced).

Keep Containers Closed: Waste containers must remain closed at all times, except when

actively adding waste. This prevents spills and the release of vapors.

Adhere to Volume Limits: Do not exceed the SAA storage limits. A maximum of 55 gallons of

hazardous waste may be stored in an SAA. For acutely toxic wastes (P-listed), the limit is

one quart.

Step 4: Arranging for Final Disposal
Prohibited Disposal Methods: Do not dispose of Fluvoxamine by flushing it down the sink or

toilet or by placing it in the regular trash. This practice is prohibited and can lead to

environmental contamination, as wastewater treatment facilities are not typically equipped to

remove such pharmaceutical compounds.

Contact EHS for Pickup: Once the waste container is full or you are nearing the

accumulation time limit, contact your institution's Environmental Health and Safety (EHS) or

equivalent department to arrange for a waste pickup.
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Final Treatment: EHS will transport the waste to a central storage facility before it is collected

by a licensed hazardous waste disposal company. The required method of treatment for

hazardous pharmaceutical waste is typically incineration at a permitted facility.

Experimental Workflow & Disposal Logic
The following diagrams illustrate the decision-making process and procedural flow for the

proper disposal of Fluvoxamine in a laboratory environment.
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Caption: Workflow for the compliant disposal of Fluvoxamine waste.
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Caption: Key entities and their relationships in the disposal process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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